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Compound of Interest

Compound Name: Imidazole-4-acetaldehyde

Cat. No.: B1219054 Get Quote

Essential Safety and Handling Guide for
Imidazole-4-acetaldehyde
Disclaimer: A specific Safety Data Sheet (SDS) for Imidazole-4-acetaldehyde (CAS 645-14-7)

is not readily available. The following guidance is based on the safety data of structurally

related compounds, including Imidazole, 1H-imidazole-4-carbaldehyde, and Acetaldehyde. The

hazards and handling precautions for Imidazole-4-acetaldehyde may differ, and this

information should be used as a baseline for a thorough risk assessment before handling.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling Imidazole-4-acetaldehyde, a comprehensive approach to personal protection

is crucial to minimize exposure. The following PPE is recommended based on the potential

hazards associated with its structural components.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[1]

Ensure that eyewash stations and safety showers are readily accessible in the immediate

work area.[1]
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Personal Protective Equipment:

Eye and Face Protection: Chemical safety goggles that meet OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166 are required. A

face shield should also be worn to protect against splashes.[2]

Skin Protection:

Wear chemical-resistant gloves inspected for integrity before each use. Nitrile rubber

(NBR) is a suitable material.[3]

A complete protective suit or lab coat should be worn to prevent skin contact.

Contaminated clothing should be removed immediately and washed before reuse.[1][2]

Respiratory Protection:

If dust or aerosols are generated, a NIOSH/MSHA or European Standard EN 149

approved respirator should be used.

Respiratory protection is required when vapors or aerosols are generated.

Hazard Recommended PPE

Eye Contact Chemical safety goggles, Face shield

Skin Contact
Chemical-resistant gloves (Nitrile rubber),

Protective suit/Lab coat

Inhalation
Use in a chemical fume hood, NIOSH/MSHA or

EN 149 approved respirator

Operational and Disposal Plans
Handling and Storage:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[2][3]
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Wash hands thoroughly after handling.[1][2]

Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]

Store locked up.[1][2]

It is sensitive to air and light and should be stored under an inert atmosphere and protected

from light.[1]

Incompatible with strong acids and oxidizing agents.[1]

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[1][2]

In Case of Skin Contact: Immediately wash off with plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek immediate medical attention.[1][2]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate

medical attention.[1][2]

If Swallowed: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterward. Seek immediate medical attention.[1][2]

Spill and Leak Procedures:

Evacuate personnel to a safe area.

Wear appropriate personal protective equipment as outlined above.

Avoid dust formation.[1][3]

Sweep up or vacuum the material and place it into a suitable, closed container for disposal.

[3]

Do not let the product enter drains.[3]
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Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[1][2]

Contaminated packaging should be treated as the substance itself.[3]

Do not dispose of into the environment.

Hazard Data for Related Compounds
Since specific quantitative data for Imidazole-4-acetaldehyde is unavailable, the following

table summarizes information for related compounds to provide a conservative basis for risk

assessment.
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Compound CAS Number
Molecular

Formula

Molecular

Weight
Known Hazards

Imidazole 288-32-4 C₃H₄N₂ 68.08 g/mol

Harmful if

swallowed,

Causes severe

skin burns and

eye damage,

May damage

fertility or the

unborn child.

1H-imidazole-4-

carbaldehyde
3034-50-2 C₄H₄N₂O 96.09 g/mol

Causes skin

irritation, Causes

serious eye

irritation, May

cause respiratory

irritation.[3]

Acetaldehyde 75-07-0 C₂H₄O 44.05 g/mol

Extremely

flammable liquid

and vapor,

Causes serious

eye irritation,

May cause

respiratory

irritation,

Suspected of

causing genetic

defects, May

cause cancer.

Imidazole-4-

acetaldehyde
645-14-7 C₅H₆N₂O 110.11 g/mol

Data not

available.

Safe Handling Workflow
The following diagram illustrates the procedural steps for the safe handling of Imidazole-4-
acetaldehyde, from preparation to disposal.
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Safe Handling Workflow for Imidazole-4-acetaldehyde

Preparation

Handling

Cleanup and Disposal

Conduct Risk Assessment

Gather Appropriate PPE

Identify Hazards

Prepare Fume Hood and Spill Kit

Ensure Safety Measures

Retrieve Chemical from Storage

Ready for Handling

Weigh and Dispense in Fume Hood

Perform Experiment

Decontaminate Glassware

Clean Work Area

Dispose of Waste (Chemical and Contaminated PPE)

Return Chemical to Storage

If applicable

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of Imidazole-4-acetaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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